N-(1-cyanocyclohexyl)-N-methyl-2-(2-nitrophenyl)acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-N-methyl-2-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C16H19N3O3/c1-18(16(12-17)9-5-2-6-10-16)15(20)11-13-7-3-4-8-14(13)19(21)22/h3-4,7-8H,2,5-6,9-11H2,1H3
• InChI Key: DZLMWRSJEWDZAH-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CC1=CC=CC=C1[N+](=O)[O-])C2(CCCCC2)C#N
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

N-(1-cyanocyclohexyl)-N-methyl-2-(2-nitrophenyl)acetamide, commonly known as 'ketamine', is a dissociative anesthetic drug that has been used for both human and veterinary medicine. It was first synthesized in 1962 by Calvin Stevens, and since then, it has been used for various medical purposes, including sedation, anesthesia, and pain management. In recent years, ketamine has gained attention for its potential in treating depression and other mental health disorders.

Mechanism Of Action

Ketamine works by blocking the N-methyl-D-aspartate (NMDA) receptor in the brain, which leads to an increase in the levels of glutamate, a neurotransmitter that is involved in learning, memory, and mood regulation. This increase in glutamate levels is thought to be responsible for the rapid antidepressant effects of ketamine.
Biochemical and Physiological Effects:
Ketamine has a wide range of biochemical and physiological effects, including changes in heart rate, blood pressure, and respiratory rate. It also affects the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in mood regulation.

Advantages And Limitations For Lab Experiments

Ketamine has several advantages for use in lab experiments, including its rapid onset of action, its ability to induce dissociation and anesthesia, and its potential therapeutic effects in treating mental health disorders. However, there are also limitations to its use, including the potential for abuse and addiction, the risk of adverse side effects, and the need for careful dosing and monitoring.

Future Directions

There are several potential future directions for research on ketamine, including the development of new formulations and delivery methods, the exploration of its potential in treating other mental health disorders, and the investigation of its long-term effects on brain function and structure. Additionally, researchers are exploring the use of ketamine in combination with other medications or therapies to enhance its therapeutic effects and reduce the risk of adverse side effects.
In conclusion, ketamine is a promising drug that has shown potential in treating depression and other mental health disorders. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied, and there are several potential future directions for research on this drug. However, more research is needed to fully understand its therapeutic potential and ensure its safe and effective use in clinical settings.

Synthesis Methods

Ketamine is synthesized through a multistep process that involves the condensation of cyclohexanone with methylamine, followed by the reaction of the resulting compound with 2-chloro-2-nitrobenzene. The final product is then purified through a series of chromatographic techniques.

Scientific Research Applications

Ketamine has been extensively studied for its potential therapeutic effects in treating depression, anxiety, and other mental health disorders. Recent studies have shown that ketamine can rapidly alleviate symptoms of depression and suicidal ideation in patients who do not respond to traditional antidepressant medications. It has also been shown to have potential in treating post-traumatic stress disorder (PTSD), obsessive-compulsive disorder (OCD), and chronic pain.